Cas no 2171792-38-2 (4-Amino-2-(cyclopropylmethyl)-1,2-oxazolidin-3-one)

• Product Name: 4-Amino-2-(cyclopropylmethyl)-1,2-oxazolidin-3-one
• CAS No: 2171792-38-2
• MF: C₇H₁₂N₂O₂
• MW: 156.182381629944
• CID: 5565642
• PubChem ID: 165594065
• Update Time: 2025-05-19

4-Amino-2-(cyclopropylmethyl)-1,2-oxazolidin-3-one Chemical and Physical Properties

Names and Identifiers

• 2171792-38-2
• EN300-1645788
• 4-amino-2-(cyclopropylmethyl)-1,2-oxazolidin-3-one
• 4-Amino-2-(cyclopropylmethyl)-1,2-oxazolidin-3-one

• Inchi： 1S/C7H12N2O2/c8-6-4-11-9(7(6)10)3-5-1-2-5/h5-6H,1-4,8H2
• InChI Key： ZKCKVSWZTHFQIV-UHFFFAOYSA-N
• SMILES： O1CC(C(N1CC1CC1)=O)N

Computed Properties

• Exact Mass: 156.089877630g/mol
• Monoisotopic Mass: 156.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 55.6Ų

Additional information on 4-Amino-2-(cyclopropylmethyl)-1,2-oxazolidin-3-one

4-Amino-2-(cyclopropylmethyl)-1,2-oxazolidin-3-one: A Comprehensive Overview

4-Amino-2-(cyclopropylmethyl)-1,2-oxazolidin-3-one (CAS No. 2171792-38-2) is a structurally unique compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of oxazolidinones, which are five-membered heterocycles containing an oxygen atom and a nitrogen atom. The presence of the amino group (-NH₂) at the 4-position and the cyclopropylmethyl group at the 2-position imparts distinctive chemical and biological properties to this molecule.

The synthesis of 4-amino-2-(cyclopropylmethyl)-1,2-oxazolidin-3-one involves a series of well-established organic reactions, including nucleophilic substitutions, condensations, and cyclizations. Recent advancements in asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives, which are invaluable for studying stereochemical effects in biological systems. The compound's structure is particularly amenable to further functionalization, making it a versatile building block in medicinal chemistry.

One of the most notable applications of 4-amino-2-(cyclopropylmethyl)-1,2-oxazolidin-3-one is in drug discovery. Researchers have explored its potential as a lead compound for developing inhibitors of various enzymes, including proteases and kinases. For instance, studies have demonstrated that this compound can modulate the activity of certain serine proteases by binding to their active sites. These findings underscore its utility in designing therapeutic agents for conditions such as inflammation and cancer.

Moreover, 4-amino-2-(cyclopropylmethyl)-1,2-oxazolidin-3-one has been investigated for its role in peptide synthesis. Its oxazolidinone ring serves as a stable scaffold for constructing bioactive peptides with enhanced stability and bioavailability. Recent research has highlighted its ability to facilitate the formation of cyclic peptides through intramolecular cyclization reactions, opening new avenues for peptide-based drug development.

The compound's pharmacokinetic properties have also been extensively studied. Preclinical data indicate that 4-amino-2-(cyclopropylmethyl)-1,2-oxazolidin-3-one exhibits favorable absorption and distribution profiles in animal models. However, further studies are required to evaluate its safety and efficacy in humans.

In conclusion, 4-amino-2-(cyclopropylmethyl)-1,2-oxazolidin-3-one (CAS No. 2171792-38-2) is a promising molecule with diverse applications in organic synthesis and drug discovery. Its unique structure and versatile reactivity make it an attractive target for ongoing research efforts aimed at advancing medicinal chemistry.